Cas no 1219911-86-0 (N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide
• CAS No: 1219911-86-0
• MF: C₁₄H₂₄N₆O₂S
• MW: 340.444360733032
• CID: 5473886
• Update Time: 2025-05-21

N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(6-pyrrolidin-1-ylpyridazin-3-yl)piperazine-1-sulfonamide
• N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide

• Inchi： 1S/C14H24N6O2S/c1-17(2)23(21,22)20-11-9-19(10-12-20)14-6-5-13(15-16-14)18-7-3-4-8-18/h5-6H,3-4,7-12H2,1-2H3
• InChI Key： UUNGWIMYHLMPOD-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(C2=NN=C(N3CCCC3)C=C2)CC1

Computed Properties

• Exact Mass: 340.168
• Monoisotopic Mass: 340.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide (CAS No. 1219911-86-0)

The compound N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide (CAS No. 1219911-86-0) is a highly specialized sulfonamide derivative with a unique heterocyclic structure. Its molecular framework combines a pyridazine core with a piperazine and pyrrolidine moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its pharmacophore characteristics, which are often linked to bioactive molecules targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for novel sulfonamide compounds has surged, driven by their versatility in therapeutic development. The N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide stands out due to its structural complexity and potential interactions with biological targets. This aligns with current trends in precision medicine, where small-molecule inhibitors are designed for high specificity. Users searching for "sulfonamide-based drug candidates" or "pyridazine derivatives in CNS research" will find this compound particularly relevant.

The synthetic pathway for CAS No. 1219911-86-0 involves multi-step organic reactions, including nucleophilic substitution and cyclization. Its physicochemical properties, such as solubility and logP, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These factors are frequently queried in pharmaceutical forums and academic databases, reflecting the compound's growing prominence in preclinical studies.

Another key aspect of N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide is its potential role in neuropharmacology. With rising interest in neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating its ligand-binding affinity to neurotransmitter receptors. Searches for "piperazine sulfonamides in neurology" or "pyridazine scaffolds for CNS drugs" highlight its relevance in cutting-edge biomedical research.

From a commercial perspective, CAS No. 1219911-86-0 is available through specialty chemical suppliers catering to pharmaceutical R&D. Its patent landscape and regulatory status are also topics of interest, especially for those exploring intellectual property in drug development. The compound's stability under various conditions and compatibility with formulation excipients are additional points of discussion in industrial applications.

In summary, N,N-dimethyl-4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]piperazine-1-sulfonamide represents a compelling case study in modern chemical research. Its multifunctional design and therapeutic potential make it a valuable subject for academic publications, grant proposals, and collaborative projects across disciplines. As the scientific community continues to uncover its mechanistic insights, this compound is poised to remain a focal point in innovative drug design.